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Compound of Interest

Compound Name: BMS961

Cat. No.: B156671

For researchers, scientists, and drug development professionals utilizing BMS-189961, also
known as BMS961, adherence to proper disposal protocols is essential for laboratory safety
and environmental protection. This document provides a comprehensive guide to the safe
handling and disposal of this compound, in line with standard laboratory practices for chemical
waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety
goggles, chemical-resistant gloves, and a lab coat. All handling of BMS-189961 should be
conducted in a well-ventilated area, preferably within a chemical fume hood. In the event of
skin or eye contact, rinse the affected area immediately with copious amounts of water and
seek medical attention.

Step-by-Step Disposal Protocol

The proper disposal of BMS-189961, as with most research chemicals, involves treating it as
hazardous waste. Do not dispose of this compound down the drain or in regular solid waste
streams.

o Waste Collection:
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o Collect all waste materials containing BMS-189961, including unused product,
contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a
designated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and its solvent.
o Ensure the container is tightly sealed to prevent leaks or spills.
e Labeling:

o Clearly label the hazardous waste container with the full chemical name: "BMS-189961
(CAS: 185629-22-5)" and any solvents used.

o Include the appropriate hazard symbols as indicated in the Safety Data Sheet (SDS).
e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o Follow all institutional guidelines for the temporary storage of hazardous waste.
e Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[1][2][3]

o Provide the waste disposal contractor with a copy of the Safety Data Sheet for BMS-
189961 to ensure proper handling and disposal in accordance with local, state, and
federal regulations.

Chemical and Physical Properties

A summary of the key quantitative data for BMS-189961 is provided in the table below for easy
reference.[4]
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Property Value

CAS Number 185629-22-5
Molecular Formula C23H26FNOa4
Formula Weight 399.5 g/mol
Purity >98%
Formulation A crystalline solid
Solubility Soluble in DMSO

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of BMS-

189961.
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Caption: Decision workflow for the proper disposal of BMS-189961.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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